Cas no 1016718-33-4 (N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide)

• Product Name: N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide
• CAS No: 1016718-33-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 1130018
• PubChem ID: 20115577
• Update Time: 2025-05-22

N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide
• AC1Q4GPF
• SureCN4715825
• CTK7B4493
• MolPort-004-315-377
• ZINC19274113
• AKOS000151354
• AG-C-13618
• EN300-43134
• AC1Q4GPF; SureCN4715825; CTK7B4493; MolPort-004-315-377; ZINC19274113; AKOS000151354; AG-C-13618; EN300-43134;
• SCHEMBL4715825
• G56517
• AB00999658-01
• Z285141594
• A800430
• DTXSID90602653
• 1016718-33-4

• Inchi： 1S/C10H14N2O2S/c1-15(13,14)12-10-6-2-5-9-8(10)4-3-7-11-9/h2,5-6,11-12H,3-4,7H2,1H3
• InChI Key： JVBNNKBPDNFJKC-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC2=C1CCCN2)(=O)=O

Computed Properties

• Exact Mass: 226.077599g/mol
• Monoisotopic Mass: 226.077599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.3g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 66.6Ų

N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide

Comprehensive Guide to N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide (CAS No. 1016718-33-4): Properties, Applications, and Market Insights

N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide (CAS No. 1016718-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique tetrahydroquinoline core and methanesulfonamide functional group, serves as a crucial intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic routes, biological activities, and industrial applications, making it a topic of high relevance in modern chemistry.

The molecular structure of N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide combines a tetrahydroquinoline scaffold with a sulfonamide moiety, which enhances its potential for drug discovery. Recent studies highlight its role in modulating enzyme activity and receptor binding, particularly in neurological and inflammatory pathways. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and low off-target effects.

In terms of physicochemical properties, N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory handling and formulation. Its stability under ambient conditions makes it suitable for long-term storage, a feature highly valued in high-throughput screening and combinatorial chemistry workflows. These attributes contribute to its growing demand in academic and industrial settings.

One of the most searched topics related to this compound is its synthetic methodology. Efficient routes often involve the functionalization of 5-amino-1,2,3,4-tetrahydroquinoline with methanesulfonyl chloride, followed by purification via recrystallization or chromatography. Researchers are also exploring green chemistry approaches to minimize waste and improve yield, reflecting the broader shift toward sustainable synthesis in the chemical industry.

The applications of N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide extend beyond pharmaceuticals. It is investigated for its potential in agrochemicals and material science, particularly in the development of novel polymers and coatings. Its ability to act as a ligand or building block in metal-organic frameworks (MOFs) has opened new avenues in catalysis and gas storage, addressing pressing challenges in energy and environmental science.

Market insights indicate a steady rise in the demand for N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide, driven by its versatility and expanding applications. Suppliers and manufacturers are increasingly focusing on scalable production and cost-effective synthesis to meet the needs of global research and development sectors. Additionally, regulatory compliance and quality control remain critical factors, as industries prioritize high-purity compounds for reproducible results.

In conclusion, N-(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide (CAS No. 1016718-33-4) represents a valuable compound with broad utility in science and technology. Its structural features, coupled with its diverse applications, make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery, materials engineering, and sustainable chemistry.